4-(3-methylbutyl)-3-(2-{4-[(1-methyl-1H-imidazol-2-yl)methyl]-1-piperazinyl}-2-oxoethyl)-2-piperazinone

• IUPAC Name: 4-(3-methylbutyl)-3-[2-[4-[(1-methylimidazol-2-yl)methyl]piperazin-1-yl]-2-oxoethyl]piperazin-2-one
• InChI: InChI=1S/C20H34N6O2/c1-16(2)4-7-25-9-6-22-20(28)17(25)14-19(27)26-12-10-24(11-13-26)15-18-21-5-8-23(18)3/h5,8,16-17H,4,6-7,9-15H2,1-3H3,(H,22,28)
• InChI Key: RQWYRJAIXCGYKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1CCNC(=O)C1CC(=O)N2CCN(CC2)CC3=NC=CN3C
• Molecular Formula: C20H34N6O2
• Molecular Weight: 390.5 g/mol

Description

4-(3-methylbutyl)-3-(2-{4-[(1-methyl-1H-imidazol-2-yl)methyl]-1-piperazinyl}-2-oxoethyl)-2-piperazinone is a useful research compound. Its molecular formula is C20H34N6O2 and its molecular weight is 390.5 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(3-methylbutyl)-3-(2-{4-[(1-methyl-1H-imidazol-2-yl)methyl]-1-piperazinyl}-2-oxoethyl)-2-piperazinone is 390.27432435 g/mol and the complexity rating of the compound is 535. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Researchers have been actively involved in the synthesis and thermal rearrangement of related compounds, focusing on understanding the structural and chemical properties that contribute to their biological activities. For example, the study by Dovlatyan et al. (2010) explores the synthesis and thermal rearrangement of sym-triazines, a class of compounds with structural similarities, demonstrating the foundational chemistry that could be applied to the target compound (Dovlatyan et al., 2010).

Antimicrobial Activity

The exploration of novel compounds for antimicrobial activity is a significant area of application. Rajkumar et al. (2014) synthesized derivatives with potent antimicrobial properties, suggesting that modifications to the piperazine and imidazole moieties could enhance antibacterial and antifungal effects, which is relevant to the compound of interest (Rajkumar et al., 2014).

Enzyme Inhibition

Compounds with enzyme inhibition capabilities are crucial for developing therapeutic agents. Mekky and Sanad (2020) reported on bis(pyrazole-benzofuran) hybrids possessing piperazine linkers, showing potent bacterial biofilm and MurB enzyme inhibition. This indicates the potential application of similar compounds in targeting specific bacterial enzymes and biofilms, a relevant aspect for the compound (Mekky & Sanad, 2020).

Anticancer Activity

The development of anticancer agents is another critical area. For instance, Mallesha et al. (2012) investigated the antiproliferative effect of pyrido[1,2-a]pyrimidin-4-one derivatives against various human cancer cell lines, demonstrating the importance of structural features in enhancing anticancer activity. This suggests that similar structural derivatives, including the compound of interest, could have potential applications in cancer therapy (Mallesha et al., 2012).